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Compound of Interest

Compound Name: KM04416

Cat. No.: B15614295

For Research Use Only.

Introduction

KMO04416 is an isothiazolone derivative identified as an inhibitor of the mitochondrial FAD-
linked glycerol-3-phosphate dehydrogenase (GPD2).[1][2][3][4][5][6] GPD2 is a key enzyme in
the glycerophosphate shuttle, playing a significant role in cellular bioenergetics by linking
glycolysis to mitochondrial oxidative phosphorylation.[7] Elevated GPD2 activity has been
observed in several prostate cancer cell lines, contributing to a pro-oxidative phenotype and
promoting cell survival.[1][3] KM04416 has been shown to exert anti-proliferative effects on the
PC-3 human prostate cancer cell line.[1][2][3][5]

These application notes provide an overview of the known effects of KM04416 on prostate
cancer cells and offer detailed protocols for further investigation of its biological activities.

Data Presentation

Table 1: Effect of KM04416 on the Proliferation of
Prostate Cell Lines
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Mechanism of Action

KMO04416 functions as an inhibitor of glycerol-3-phosphate dehydrogenase (GPD2), an enzyme
located on the inner mitochondrial membrane. GPD2 is a component of the glycerophosphate
shuttle, which facilitates the transfer of reducing equivalents from cytosolic NADH to the
mitochondrial electron transport chain. By inhibiting GPD2, KM04416 is thought to disrupt
cellular metabolism and redox balance, which can impact the proliferation and survival of
cancer cells that exhibit elevated GPD2 activity.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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